3-methyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3-methyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-4-3-5-11(8-10)15(19)18-16-17-13-7-6-12(20-2)9-14(13)21-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: FBYLUJAHBSUJGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)SC
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

The compound “3-methyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide” is likely to be a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as 1H NMR, 13C NMR, FTIR, and MS.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles, including derivatives like our compound, exhibit antitumor and cytotoxic effects. .

Antioxidant Potential

• .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction to induce cell apoptosis .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Some thiazole derivatives have been found to induce cell apoptosis, suggesting potential cytotoxic or antitumor effects .

Future Directions

The future research on this compound would likely involve further exploration of its biological activities and potential applications in medicinal chemistry. This could include in vitro and in vivo studies, as well as further chemical characterization.